(2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one

• IUPAC Name: (5Z)-3-ethyl-2-ethylimino-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H16N2O2S/c1-3-15-14-16(4-2)13(18)12(19-14)9-10-6-5-7-11(17)8-10/h5-9,17H,3-4H2,1-2H3/b12-9-,15-14?
• InChI Key: XWRJMCPOMHARGU-IDKACCCPSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(=CC2=CC(=CC=C2)O)S1)CC
• Isomeric SMILES: CCN=C1N(C(=O)/C(=C/C2=CC(=CC=C2)O)/S1)CC
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one is a thiazolidinone derivative that has gained significant attention in scientific research due to its diverse range of biological activities. This molecule is also referred to as ETBTH and is synthesized through various methods.

Mechanism of Action

The mechanism of action of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one is not fully understood. However, studies have shown that this molecule exerts its biological activities through various mechanisms. For instance, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also inhibits the activity of certain enzymes responsible for inflammation and oxidative stress.
Biochemical and Physiological Effects:
(2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one has been shown to possess significant biochemical and physiological effects. It has been reported to reduce blood glucose levels in diabetic animals and to possess potent antioxidant properties. It also inhibits the activity of certain enzymes responsible for inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one in lab experiments is its diverse range of biological activities. It has been shown to possess significant antimicrobial, antioxidant, antidiabetic, anti-inflammatory, and anticancer properties. However, one of the limitations of using this molecule is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are various future directions for the study of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one. One of the directions is the development of novel synthetic methods for this molecule to improve its solubility and bioavailability. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Additionally, the study of the mechanism of action of this molecule can provide insights into its biological activities and potential therapeutic applications.

Synthesis Methods

There are various methods for synthesizing (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one. One of the most commonly used methods is the reaction of 2-aminothiophenol and ethyl acetoacetate in the presence of acetic acid. Another method involves the reaction of 2-aminothiophenol with ethyl acetoacetate in the presence of sodium ethoxide.

Scientific Research Applications

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-(3-hydroxybenzylidene)thiazolidin-4-one has been extensively studied for its diverse range of biological activities. It has been shown to possess significant antimicrobial, antioxidant, antidiabetic, anti-inflammatory, and anticancer properties. Due to its broad spectrum of biological activities, this molecule has been a subject of interest for many researchers.